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Compound of Interest

Compound Name: Chir-124

Cat. No.: B612081

CHIR-124 Technical Support Center

This technical support guide provides essential information on the stability and proper storage
of CHIR-124, a potent and selective Chk1 inhibitor. Adherence to these guidelines is critical for
ensuring the integrity and performance of the compound in your research.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of CHIR-124?

For long-term storage, the solid form of CHIR-124 should be stored at -20°C.[1][2][3][4][5][€]
Under these conditions, it is stable for at least three to four years.[2][4] Some suppliers
recommend keeping the lyophilized powder in a desiccated environment.[5]

Q2: What is the recommended solvent for dissolving CHIR-124?

CHIR-124 is soluble in DMSO.[1][2][3][4][5][€] It is practically insoluble in water and ethanol.[1]
[5]

Q3: How do | prepare a stock solution of CHIR-124?

It is recommended to prepare a concentrated stock solution in fresh, anhydrous DMSO. To aid
dissolution, you can warm the tube to 37°C and use an ultrasonic bath.[3][6] Sonication is also
recommended.[1] One supplier notes that moisture in DMSO can reduce solubility, so using
fresh DMSO is advisable.[4]
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Q4: How should | store CHIR-124 stock solutions?

Stock solutions of CHIR-124 should be aliquoted into smaller volumes to avoid repeated
freeze-thaw cycles, which can lead to a loss of potency.[4][5][6][7] For long-term storage, these
aliquots should be kept at -80°C, where they can be stable for up to two years.[7] For shorter-
term storage, -20°C is also an option, with stability for up to one year.[7]

Q5: How stable is CHIR-124 in a stock solution at different temperatures?

The stability of CHIR-124 in solution is temperature-dependent. Please refer to the summary
table below for detailed stability information at different temperatures. It is important to note that
for in vivo experiments, it is best to prepare the working solution fresh on the day of use.[7]
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Issue

Possible Cause(s)

Recommended Solution(s)

Difficulty Dissolving CHIR-124

- Inappropriate solvent.- Low-
quality or hydrated DMSO.-

Insufficient mixing.

- Ensure you are using fresh,
anhydrous DMSO.[4]- To aid
dissolution, gently warm the
solution to 37°C and use an
ultrasonic bath for a short
period.[3][6]- Sonication can
also be used to help dissolve

the compound.[1]

Precipitation of CHIR-124 in

Aqueous Solutions

- Direct dilution of a
concentrated DMSO stock
solution into an aqueous
buffer.

- To avoid precipitation, first,
perform a serial dilution of your
concentrated DMSO stock
solution with DMSO. Then, add
the diluted inhibitor to your
aqueous buffer or cell culture

medium.[1]

Inconsistent Experimental

Results

- Degradation of CHIR-124
due to improper storage.-
Multiple freeze-thaw cycles of

the stock solution.

- Always store the solid
compound at -20°C and stock
solutions at -80°C.[1][2][3][4][5]
[6][7]- Ensure that stock
solutions are aliquoted to

minimize freeze-thaw cycles.

(4105116171

Reduced Potency of CHIR-124

- Long-term storage at
inappropriate temperatures.-
Repeated exposure to room

temperature.

- Adhere strictly to the
recommended storage
conditions. For long-term
storage of solutions, -80°C is

recommended.[7]

Data Presentation
CHIR-124 Storage and Stability Summary
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Storage

Form Reported Stability Citation(s)
Temperature
Solid (Powder) -20°C > 4 years [2]
Solid (Lyophilized) -20°C (desiccated) 36 months [5]
Stock Solution in
-80°C Up to 2 years [7]
DMSO
Stock Solution in
-20°C Up to 1 year [7]
DMSO
Stock Solution in
-80°C 6 months [6]
DMSO
Stock Solution in
-20°C 1 month [415]16]

DMSO

CHIR-124 Solubility

Solvent Reported Solubility Citation(s)
6 - 14 mg/mL (approximately

DMSO [11[2]141[5][6]
14.3 - 33.3 mM)

DMF 3 mg/mL [2]
< 1 mg/mL (insoluble or slightl

Water g ( tid [1][5]
soluble)

<1 mg/mL (insoluble or slightly
Ethanol [1]
soluble)

Experimental Protocols
Preparation of CHIR-124 Stock Solution

 Bring the vial of solid CHIR-124 to room temperature before opening.

e Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired
concentration (e.g., 10 mM).
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 To facilitate dissolution, the vial can be gently warmed to 37°C and sonicated in an ultrasonic
bath until the solid is completely dissolved.[3][6]

e Once dissolved, aliquot the stock solution into smaller, single-use volumes in appropriate
cryovials.

» Store the aliquots at -80°C for long-term storage.[7]

Visualizations
CHIR-124 Mechanism of Action: Chk1 Inhibition and Cell
Cycle Abrogation

Caption: CHIR-124 inhibits Chk1, preventing Cdc25A degradation and abrogating cell cycle
arrest.

Experimental Workflow: Preparing CHIR-124 for Cell-
Based Assays
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CHIR-124 Cell-Based Assay Preparation

Solid Compound Handling

CHIR-124 (Solid)

Store at -20°C

Stock Solution Preparation

Dissolve in fresh DMSO
(Warm to 37°C/Sonicate if needed)

G\quuot into single-use tubes)

Store at -80°C

Working Solution Preparation

Prepare serial dilutions
in DMSO

Dilute into cell culture media

or agueous buffer

Add to cells

Click to download full resolution via product page

Caption: Workflow for preparing CHIR-124 from solid form to working solution for experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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